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Compound of Interest

Compound Name: 4-Methylhippuric acid

Cat. No.: B029404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis of 4-Methylhippuric acid, a significant biomarker for xylene exposure. The
information is curated for professionals in research and development, offering detailed insights
into its chemical properties and manufacturing pathways.

Chemical Structure and Identification

4-Methylhippuric acid, systematically named 2-[(4-methylbenzoyl)amino]acetic acid, is an
acylated glycine. Its structure features a 4-methylbenzoyl group attached to the nitrogen atom
of a glycine molecule.[1][2] This compound is a key metabolite of p-xylene, and its presence in
urine is a reliable indicator of exposure to this common industrial solvent.[1][2]

Below is a diagram illustrating the chemical structure of 4-Methylhippuric acid.
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Reactants

4-Toluoyl Chloride

\

Products

Glycine

Base Catalyst

Sodium Hydroxide (aq)

P> 4-Methylhippuric Acid
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Dissolve Glycine in ag. NaOH

'

Cool to 0-5°C

'

Add 4-Toluoyl Chloride

'

Stir for 1-2 hours

'

Acidify with HCI to pH 2-3

'

Filter Precipitate

'

Wash with Cold Water

'

Recrystallize (Optional)

'

Dry the Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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